3-Methoxy-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid

• IUPAC Name: 3-methoxy-1,1-dioxothiolane-3-carboxylic acid
• InChI: InChI=1S/C6H10O5S/c1-11-6(5(7)8)2-3-12(9,10)4-6/h2-4H2,1H3,(H,7,8)
• InChI Key: UYGUSLSSJSXRSL-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCS(=O)(=O)C1)C(=O)O
• Molecular Formula: C6H10O5S
• Molecular Weight: 194.21 g/mol
• CAS RN: 1603109-80-3

Description

3-Methoxy-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid, also known as MTDTC, is a sulfur-containing heterocyclic compound. It has a CAS Number of 1780968-16-2 and a molecular weight of 180.18. The IUPAC name for this compound is 3-methoxythietane-3-carboxylic acid 1,1-dioxide.

Molecular Structure Analysis

The InChI code for 3-Methoxy-1,1-dioxo-1lambda6-thiolane-3-carboxylic acid is 1S/C5H8O5S/c1-10-5(4(6)7)2-11(8,9)3-5/h2-3H2,1H3,(H,6,7). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. Unfortunately, other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the web search results.

Scientific Research Applications

Synthesis and Applications

• Antitumor Agent Synthesis A novel synthesis method for an antitumor agent, highlighting the use of a dual role Pd(II) catalyst, showcases the importance of creative synthetic pathways in developing therapeutic agents. The study's focus on cyclic alkenyl ethers as a critical framework suggests potential relevance in designing similar compounds for medical applications (Mondal et al., 2003).

• Functional Polysiloxanes Research into functional polysiloxanes with novel synthesis methods and applications in hydrophilicity demonstrates the versatility of organosilicon compounds. These findings could inspire the functionalization or application of similar sulfur-containing compounds in materials science or biomedical fields (Cao et al., 2017).

• Selective Metal Extraction The molecular design of acyclic polyether dicarboxylic acids for selective lead(II) extraction provides insights into the use of specific functional groups for environmental remediation. This approach could potentially be adapted for compounds with similar structural features, aiming for specificity in metal ion binding and extraction (Hayashita et al., 1999).

• Synthesis and Surface Modification Innovations in the synthesis and surface modification of chemicals, such as the development of chemodegradable anionic surfactants, underline the importance of chemical functionality in creating materials with desired properties. These surfactants' synthesis and characterization might offer parallels in understanding the surface-active potential of similar compounds (Piasecki et al., 1998).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, using protective gloves/protective clothing/eye protection/face protection, and others.